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Compound of Interest

Compound Name: Threne brilliant violet 3b

Cat. No.: B15288705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for Threne Brilliant Violet 3B (CAS No. 1324-17-0). It is intended for

informational purposes for a professional audience and is not a substitute for a certified

Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). A complete, official

MSDS/SDS for this specific compound was not readily available in public databases at the time

of writing. The information herein is compiled from various sources, including chemical

databases and scientific literature on related compounds.

Chemical Identification
Threne Brilliant Violet 3B, also known as Vat Violet 9, is an anthraquinone-based vat dye.[1]

Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble

form (leuco form) and then oxidized back to their insoluble form to fix the color.
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Identifier Value

Chemical Name
Bromobenzo[rst]phenanthro[10,1,2-

cde]pentaphene-9,18-dione

Synonyms Vat Violet 9, C.I. 60005

CAS Number 1324-17-0

Molecular Formula C₃₄H₁₅BrO₂[1]

Molecular Weight 535.39 g/mol [1]

Chemical Structure Anthraquinone derivative

Physical and Chemical Properties
Limited quantitative data on the physical and chemical properties of Threne Brilliant Violet 3B
is available. The following table summarizes the accessible information.

Property Value Source

Physical Appearance Violet Powder Sinoever

Density 1.657 g/cm³ Sinoever[1]

Solubility

Insoluble in water; slightly

soluble in

tetrahydronaphthalene and

xylene.

Sinoever

Toxicological Profile
Specific toxicological data for Threne Brilliant Violet 3B, such as LD50 or LC50 values, are

not readily available in the public domain. However, the broader class of anthraquinone dyes

has been the subject of toxicological studies. It is crucial to handle Threne Brilliant Violet 3B
with the same precautions as other potentially hazardous chemicals in this class.

General Hazards of Anthraquinone Dyes:
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Potential for Liver Toxicity: Some anthraquinone dyes have been shown to cause liver

damage in animal studies.[2][3]

Mutagenicity and Carcinogenicity: Certain anthraquinone dyes have tested positive for

mutagenicity and carcinogenicity.[4][5]

Skin and Respiratory Irritation: As with many powdered dyes, there is a risk of skin and

respiratory irritation upon contact and inhalation.

The following diagram illustrates a generalized workflow for assessing the toxicological risk of a

chemical substance like Threne Brilliant Violet 3B.
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Caption: A flowchart illustrating the steps in a generalized toxicological risk assessment for a

chemical compound.

Handling and Storage
Given the lack of a specific MSDS, general prudent laboratory practices for handling chemical

powders should be strictly followed.

Engineering Controls:

Use in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

of dust.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: If significant dust is generated, use a NIOSH-approved respirator.

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Storage:

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.

The following diagram outlines the logical relationship for safe handling procedures.
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Safe Handling and PPE Logic
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Caption: A diagram showing the logical flow for determining appropriate safe handling

procedures and personal protective equipment.

Experimental Protocols for Safety Assessment
While specific experimental protocols for the safety assessment of Threne Brilliant Violet 3B
are not published, a general approach for testing the toxicity of dyes can be outlined.

Ames Test for Mutagenicity (General Protocol):

Preparation of Test Substance: Dissolve Threne Brilliant Violet 3B in a suitable solvent

(e.g., DMSO) to create a stock solution. Prepare a series of dilutions.

Bacterial Strains: Use several strains of Salmonella typhimurium that are histidine-dependent

(his-).

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (e.g., S9 fraction from rat liver) to detect mutagens that require metabolic activation.
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Exposure: Combine the test substance dilutions, bacterial culture, and S9 mix (if used) in

molten top agar. Pour the mixture onto minimal glucose agar plates.

Incubation: Incubate the plates for 48-72 hours at 37°C.

Scoring: Count the number of revertant colonies (his+) on each plate. A significant, dose-

dependent increase in the number of revertant colonies compared to the negative control

indicates a mutagenic effect.

Acute Oral Toxicity (Limit Test - General Protocol based on OECD Guideline 420):

Animal Model: Use a small number of a single sex (typically female rats) of a standard

laboratory strain.

Acclimatization: Acclimatize the animals to laboratory conditions for at least 5 days.

Fasting: Fast the animals overnight prior to dosing.

Dosing: Administer a single oral dose of the test substance at a limit dose (e.g., 2000 mg/kg

body weight) via gavage.

Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body

weight for at least 14 days.

Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

Evaluation: If no mortality or significant toxicity is observed, the LD50 is considered to be

greater than the limit dose.

Potential Signaling Pathways and Mechanisms of
Toxicity
Specific signaling pathways affected by Threne Brilliant Violet 3B have not been elucidated.

However, for some anthraquinone derivatives, toxicity can be linked to their ability to undergo

redox cycling, leading to the generation of reactive oxygen species (ROS). This can induce

oxidative stress and damage to cellular components like DNA, proteins, and lipids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15288705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a hypothetical signaling pathway for toxicity induced by an

anthraquinone-based compound.

Hypothetical Toxicity Pathway for an Anthraquinone Dye
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Caption: A diagram illustrating a potential mechanism of toxicity for anthraquinone dyes

involving redox cycling and oxidative stress.

Ecological Information
No specific ecological data for Threne Brilliant Violet 3B is available. As a general principle

for synthetic dyes, releases into the environment should be avoided. Dyes can be persistent in

the environment and may be toxic to aquatic life. Wastewater containing this dye should be

treated in accordance with local regulations before discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15288705?utm_src=pdf-body
https://www.benchchem.com/product/b15288705?utm_src=pdf-custom-synthesis
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-9.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-9.html
https://academic.oup.com/toxsci/article-pdf/22/1/103/4654048/22-1-103.pdf
https://academic.oup.com/toxsci/article-abstract/22/1/103/1652772
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB83166033.xhtml
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://www.benchchem.com/product/b15288705#threne-brilliant-violet-3b-material-safety-data-sheet-msds
https://www.benchchem.com/product/b15288705#threne-brilliant-violet-3b-material-safety-data-sheet-msds
https://www.benchchem.com/product/b15288705#threne-brilliant-violet-3b-material-safety-data-sheet-msds
https://www.benchchem.com/product/b15288705#threne-brilliant-violet-3b-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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